4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-[3-(trifluoromethyl)phenyl]benzoic acid
• InChI: InChI=1S/C14H8ClF3O2/c15-10-4-5-11(13(19)20)12(7-10)8-2-1-3-9(6-8)14(16,17)18/h1-7H,(H,19,20)
• InChI Key: IGYCVUGUUUXZAN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C14H8ClF3O2
• DSSTOX Substance ID: DTXSID40691153
• Molecular Weight: 300.66 g/mol
• CAS RN: 1261599-90-9

Description

4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% (4-Cl-3-TFPBA) is an important organic compound used in a variety of scientific applications. It is a white, crystalline solid with a melting point of 129-131 °C and a boiling point of 221-223 °C. 4-Cl-3-TFPBA is a versatile compound that can be used as an intermediate in the synthesis of many organic compounds, as a catalyst in organic reactions, and as a reagent in analytical chemistry. It is also used as a starting material in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% has a variety of scientific applications. It is used as an intermediate in the synthesis of organic compounds, such as pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a catalyst in organic reactions, as a reagent in analytical chemistry, and as a starting material in the synthesis of other organic compounds. Additionally, 4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% is used in the study of biochemical and physiological processes, such as enzyme activity and gene expression.

Mechanism of Action

The mechanism of action of 4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% is not well understood. However, it is known that the compound can affect biochemical and physiological processes. For example, it has been shown to inhibit the activity of enzymes, such as tyrosinase, and to modulate the expression of genes.
Biochemical and Physiological Effects
4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of tyrosinase, an enzyme involved in the production of melanin. It has also been shown to modulate the expression of genes involved in cell proliferation and differentiation. Additionally, 4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% has been shown to have anti-inflammatory, antioxidant, and antimicrobial properties.

Advantages and Limitations for Lab Experiments

4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% has a number of advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and purify. Additionally, it is relatively stable and has a low toxicity. However, it is not soluble in water, which can limit its use in certain experiments.

Future Directions

There are a number of potential future directions for research on 4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95%. These include further studies on its biochemical and physiological effects, its mechanism of action, and its potential applications in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. Additionally, further research could be conducted to explore the potential of 4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% as an inhibitor of enzymes and as a modulator of gene expression.

Synthesis Methods

The synthesis of 4-Chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95% is typically performed in a two-step process. The first step involves the reaction of 4-chlorobenzoic acid with 3-trifluoromethylphenol in the presence of an acid catalyst, such as sulfuric acid. The reaction yields 4-chloro-2-(3-trifluoromethylphenyl)benzoic acid, 95%. The second step involves the purification of the product by recrystallization.